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Compound of Interest

2,5-Dichloro-4'-
Compound Name:
fluorobenzophenone

cat. No.: B3050571

CAS Number: 270903-87-2

An In-depth Technical Guide for Researchers,
Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,5-Dichloro-4'-
fluorobenzophenone, a halogenated aromatic ketone of significant interest in synthetic
organic chemistry. It serves as a crucial intermediate in the preparation of more complex
molecules, particularly in the fields of pharmaceutical and agrochemical development, as well
as in materials science.[1] This document details its chemical properties, synthesis protocols,
and potential applications, presenting data in a clear and accessible format for laboratory and
research professionals.

Chemical and Physical Properties

2,5-Dichloro-4'-fluorobenzophenone is a polysubstituted aromatic compound. Its key
identifiers and physicochemical properties are summarized below.
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Identifier Value

CAS Number 270903-87-2[2]

Molecular Formula Ci3H7Cl2FO

Molecular Weight 269.09 g/mol [3]

IUPAC Name (2,5-dichlorophenyl)(4-fluorophenyl)methanone

Note: Detailed experimental data on physical properties such as melting point, boiling point,
and solubility for this specific isomer were not consistently available in the public domain.
Researchers should obtain a certificate of analysis for specific batches.

Synthesis Methodology: Friedel-Crafts Acylation

The most commercially viable method for synthesizing 2,5-Dichloro-4'-fluorobenzophenone
is the Friedel-Crafts acylation reaction.[1] This electrophilic aromatic substitution facilitates the
direct formation of a carbon-carbon bond between a dichlorinated benzoyl group and a
fluorinated benzene ring.[1]

General Experimental Protocol

The following protocol outlines a general procedure for the synthesis of 2,5-Dichloro-4'-
fluorobenzophenone via Friedel-Crafts acylation.

Reagents:

o 2,5-Dichlorobenzoyl chloride (Acylating agent)

Fluorobenzene (Aromatic substrate)

Lewis Acid Catalyst (e.g., Aluminum chloride, AICls)

Anhydrous, non-polar solvent (e.g., Dichloromethane, Carbon disulfide)

Quenching solution (e.qg., chilled hydrochloric acid)

Extraction solvent (e.g., Methylene dichloride)[1]
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Procedure:

Reaction Setup: In a moisture-free reaction vessel under an inert atmosphere, the Lewis acid
catalyst is suspended in the chosen anhydrous solvent.

Addition of Reactants: 2,5-Dichlorobenzoyl chloride is added to the suspension. The mixture
is typically cooled before the slow, dropwise addition of fluorobenzene. The fluorine atom on
the benzene ring, although a deactivating group, directs the incoming acyl group primarily to
the para position, yielding the desired 4'-fluoro substitution pattern.[1]

Reaction Progression: The reaction mixture is stirred at a controlled temperature. The
reaction is monitored for completion using an appropriate analytical technique, such as Thin
Layer Chromatography (TLC) or Gas Chromatography (GC).

Workup and Isolation: Upon completion, the reaction is quenched by carefully pouring the
mixture into a chilled, dilute acid solution to neutralize the catalyst.[1]

Extraction and Purification: The organic product is separated from the aqueous phase via
solvent extraction.[1] The combined organic layers are then washed, dried, and the solvent is
removed under reduced pressure. The resulting crude product can be further purified by
techniques such as recrystallization or column chromatography to yield pure 2,5-Dichloro-
4'-fluorobenzophenone.

A US patent describes a method for preparing various 2,5-dichlorobenzophenones in high yield
and isomeric purity by using the Friedel-Crafts aroylation of 1,4-dichlorobenzene with an aroyl
halide and a significant amount of a Lewis acid catalyst.[4]

Applications in Research and Development

The unique substitution pattern of 2,5-Dichloro-4'-fluorobenzophenone, featuring both
chlorine and fluorine atoms, makes it a valuable building block for a variety of applications.

e Synthetic Intermediate: It is a key intermediate in the multi-step synthesis of more complex
organic molecules, including potential pharmaceutical and agrochemical agents.[1] The
reactive halogen atoms allow for diverse functionalization.[1]
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o Materials Science: Halogenated benzophenones are used as monomers in the production of
high-performance polymers. For instance, related compounds like 4,4'-
difluorobenzophenone are essential for generating PEEK polymers.[1] Incorporating 2,5-
Dichloro-4'-fluorobenzophenone into copolymers has been shown to enhance their
solubility in common organic solvents while maintaining high thermal stability.[1]

e Photochemistry: The presence of halogens can introduce novel photochemical pathways.
Studies on other fluorobenzophenones have shown unique photosubstitution reactions,
indicating the significant influence of the fluorine substituent on the molecule's reactivity.[1]

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 2,5-
Dichloro-4'-fluorobenzophenone. The following information is derived from safety data
sheets for structurally similar compounds.

Hazard Category Description

May be harmful if swallowed, inhaled, or in

Acute Toxicity
contact with skin.
Skin Irritation Causes skin irritation.
Eye Irritation Causes serious eye irritation.
Respiratory Irritation May cause respiratory irritation.

Recommended Handling Procedures:
e Use only in a well-ventilated area, preferably a chemical fume hood.[5]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[5]
¢ Avoid breathing dust, fumes, or vapors.[5]
o Wash hands thoroughly after handling.

o Store in a tightly closed container in a cool, dry, and well-ventilated place.[5]
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Visualizations
Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of 2,5-Dichloro-4'-
fluorobenzophenone via the Friedel-Crafts acylation reaction.
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Fig. 1: Friedel-Crafts Acylation Workflow.

Role as a Synthetic Building Block

This diagram shows the logical relationship of 2,5-Dichloro-4'-fluorobenzophenone as a

versatile intermediate in chemical synthesis.
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Fig. 2: Application as a Chemical Intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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